Cas no 1564654-06-3 (5-cyclopentyl-4-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride)

• Product Name: 5-cyclopentyl-4-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride
• CAS No: 1564654-06-3
• MF: C₁₀H₁₆ClN₃O₂S
• MW: 277.770939826965
• MDL: MFCD26089214
• CID: 5244654
• PubChem ID: 104018645
• Update Time: 2025-06-08

5-cyclopentyl-4-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole-3-sulfonyl chloride, 5-cyclopentyl-4-(1-methylethyl)-
• 5-cyclopentyl-4-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride

• MDL： MFCD26089214
• Inchi： 1S/C10H16ClN3O2S/c1-7(2)14-9(8-5-3-4-6-8)12-13-10(14)17(11,15)16/h7-8H,3-6H2,1-2H3
• InChI Key： PGAMOBJVCSTRLF-UHFFFAOYSA-N
• SMILES： N1=C(C2CCCC2)N(C(C)C)C(S(Cl)(=O)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 5-cyclopentyl-4-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride

Introduction to 5-cyclopentyl-4-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride (CAS No. 1564654-06-3)

5-cyclopentyl-4-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1564654-06-3, belongs to the triazole sulfonyl chloride class, a moiety known for its versatile applications in drug design and synthesis. The structural features of this compound, particularly its cyclopentyl and propan-2-yl substituents, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in the development of novel therapeutic agents.

The significance of 5-cyclopentyl-4-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride lies in its potential role as a building block for more complex molecules. The sulfonyl chloride group (-SO₂Cl) is a well-known leaving group in organic synthesis, facilitating nucleophilic substitution reactions that are pivotal in constructing biologically active scaffolds. This characteristic makes the compound particularly useful in the synthesis of sulfonamides, which are a major class of pharmaceuticals with a wide range of applications, including antibacterial, antiviral, and anti-inflammatory agents.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. 1,2,4-Triazoles, in particular, have been extensively studied due to their broad spectrum of biological activities. The introduction of cyclopentyl and propan-2-yl groups into the triazole core enhances the lipophilicity and metabolic stability of the molecule, which are critical factors for drug efficacy and bioavailability. Studies have shown that such modifications can improve the pharmacokinetic properties of triazole derivatives, making them more suitable for clinical use.

The synthesis of 5-cyclopentyl-4-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key steps typically include the formation of the triazole ring through condensation reactions followed by sulfonylation with chlorosulfonic acid or equivalent reagents. The presence of the cyclopentyl and propan-2-yl substituents necessitates careful optimization to avoid side reactions such as over-sulfonation or decomposition.

In terms of applications, 5-cyclopentyl-4-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride has been explored in several research avenues. One notable area is its use as a precursor in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often targeted in anticancer therapies. The triazole sulfonyl chloride moiety can be further functionalized to produce highly specific inhibitors with improved binding affinity and selectivity.

Another promising application is in the field of antifungal drug development. Fungal infections have become increasingly resistant to conventional treatments, necessitating the discovery of novel antifungal agents. The structural motif present in 5-cyclopentyl-4-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride has shown potential activity against various fungal species by disrupting essential cellular processes such as membrane biosynthesis and ergosterol production. This has prompted further investigation into derivatives of this compound as potential antifungal candidates.

The compound's utility also extends to agrochemical research. Sulfonyl chlorides are commonly used in the synthesis of herbicides and pesticides due to their reactivity and ability to form stable derivatives. By incorporating specific substituents like cyclopentyl and propan-2-yl groups, researchers aim to enhance the efficacy and environmental compatibility of these agrochemicals while minimizing adverse effects on non-target organisms.

From a computational chemistry perspective, 5-cyclopentyl-4-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride has been subjected to various molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into how structural modifications can influence binding affinity and selectivity. For instance, computational analysis has revealed that optimizing the electronic properties of the sulfonyl chloride group can enhance its ability to interact with protein binding sites, thereby improving drug-like characteristics.

The environmental impact of pharmaceutical intermediates is also a critical consideration. While 5-cyclopentyl-4-(propan-2-y l)-4H -1 , 2 , 4 -triazole - 3 - sulfonyl chloride itself is not classified as an environmental hazard, its degradation products must be carefully evaluated to ensure they do not pose ecological risks. Researchers are increasingly focusing on green chemistry principles to develop synthetic routes that minimize waste and utilize sustainable materials.

In conclusion,5-cyclopent y l - 4 -( pro pan - 2 - y l ) - 4 H - 1 , 2 , 4 - tri az ole - 3 - sul fon y l ch lor ide (CAS No. 156 46 54 - 06 - 3) represents a significant advancement in pharmaceutical chemistry with diverse applications across medicinal research , agrochemicals , and drug development . Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules , particularly those targeting kinases , fungi , and other pathogens . As research continues to uncover new therapeutic possibilities , this compound is poised to play an increasingly important role in addressing global health challenges.